Cas no 104182-09-4 (4,4-Dimethyl Retinoic Acid)
4,4-Dimethyl Retinoic Acid structure
Product Name:4,4-Dimethyl Retinoic Acid
CAS No:104182-09-4
MF:C22H32O2
MW:328.488286972046
CID:170501
PubChem ID:101849851
Update Time:2024-11-03
4,4-Dimethyl Retinoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Retinoic acid,4,4-dimethyl-
- 4,4-Dimethyl Retinoic Acid
- SRI 5397-41X
- 104182-09-4
- (2E,4E,6E,8E)-3,7-dimethyl-9-(2,3,3,6,6-pentamethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
-
- Inchi: 1S/C22H32O2/c1-16(9-8-10-17(2)15-20(23)24)11-12-19-18(3)21(4,5)13-14-22(19,6)7/h8-12,15H,13-14H2,1-7H3,(H,23,24)/b10-8+,12-11+,16-9+,17-15+
- InChI Key: XRAHVFWRNAIIPG-ZYXNGHQDSA-N
- SMILES: OC(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)C(C)(C)CCC1(C)C)=O
Computed Properties
- Exact Mass: 328.240230259g/mol
- Monoisotopic Mass: 328.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
4,4-Dimethyl Retinoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D479200-0.5mg |
4,4-Dimethyl Retinoic Acid |
104182-09-4 | 0.5mg |
$ 200.00 | 2023-02-02 | ||
| TRC | D479200-2.5mg |
4,4-Dimethyl Retinoic Acid |
104182-09-4 | 2.5mg |
$ 1068.00 | 2023-09-07 | ||
| TRC | D479200-10mg |
4,4-Dimethyl Retinoic Acid |
104182-09-4 | 10mg |
$ 4053.00 | 2023-09-07 | ||
| TRC | D479200-25mg |
4,4-Dimethyl Retinoic Acid |
104182-09-4 | 25mg |
$9948.00 | 2023-05-18 | ||
| TRC | D479200-5mg |
4,4-Dimethyl Retinoic Acid |
104182-09-4 | 5mg |
$ 230.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-498131-0.5mg |
4,4-Dimethyl Retinoic Acid, |
104182-09-4 | 0.5mg |
¥2557.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-498131A-1mg |
4,4-Dimethyl Retinoic Acid, |
104182-09-4 | 1mg |
¥4813.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-498131B-2.5mg |
4,4-Dimethyl Retinoic Acid, |
104182-09-4 | 2.5mg |
¥10793.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-498131C-10mg |
4,4-Dimethyl Retinoic Acid, |
104182-09-4 | 10mg |
¥41366.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-498131D-25mg |
4,4-Dimethyl Retinoic Acid, |
104182-09-4 | 25mg |
¥101534.00 | 2023-09-05 |
4,4-Dimethyl Retinoic Acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
104182-09-4 (4,4-Dimethyl Retinoic Acid) Related Products
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